molecular formula C11H21NO3 B8423287 (Rac)-2-methyl-3-(tetrahydro-pyran-4-ylamino)-propanoic acid ethyl ester

(Rac)-2-methyl-3-(tetrahydro-pyran-4-ylamino)-propanoic acid ethyl ester

Cat. No.: B8423287
M. Wt: 215.29 g/mol
InChI Key: YJTWUDZGGLNEKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Rac)-2-methyl-3-(tetrahydro-pyran-4-ylamino)-propanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H21NO3

Molecular Weight

215.29 g/mol

IUPAC Name

ethyl 2-methyl-3-(oxan-4-ylamino)propanoate

InChI

InChI=1S/C11H21NO3/c1-3-15-11(13)9(2)8-12-10-4-6-14-7-5-10/h9-10,12H,3-8H2,1-2H3

InChI Key

YJTWUDZGGLNEKG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)CNC1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.904 g (0.020 mole) of (rac)-3-amino-2-methyl-propanoic acid ethyl ester trifluoroacetate in 100 mL of dichloromethane was added 2.0 g (0.02 mole) of tetrahydro-4H-pyran-4-one, 3.28 g (0.040 mole) of sodium acetate and 6.70 g (0.030 mole) of sodium triacetoxyborohydride. The mixture was stirred at room temperature for 16 hours and then 100 mL of saturated aqueous sodium bicarbonate solution (100 mL) was added. After stirring for another 30 minutes, the layers were separated. The aqueous layer was extracted twice with 100 mL of dichloromethane. The organic layers were washed with 100 mL of brine, combined, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue was distilled under vacuum to give 2.05 g of (rac)-2-methyl-3-(tetrahydro-pyran-4-ylamino)-propanoic acid ethyl ester as colorless oil. b.p. 135° C., 8 mm Hg.
Name
(rac)-3-amino-2-methyl-propanoic acid ethyl ester trifluoroacetate
Quantity
4.904 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
3.28 g
Type
reactant
Reaction Step One
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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